Cas no 1610526-17-4 (2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde)

1610526-17-4 structure
Product name:2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde
2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde
- SCHEMBL17144477
- 5-(2-oxoethylideneamino)-6-(D-ribitylamino)uracil
- CHEBI:78397
- Q27147803
- 1610526-17-4
- PD194297
- 5-OE-RU
- SCHEMBL19176751
- 1-Deoxy-1-({2,6-Dioxo-5-[(E)-(2-Oxoethylidene)amino]-1,2,3,6-Tetrahydropyrimidin-4-Yl}amino)-D-Ribitol
- 5-(2-oxoethylideneamino)-6-D-ribitylaminouracil
-
- Inchi: 1S/C11H16N4O7/c16-2-1-12-7-9(14-11(22)15-10(7)21)13-3-5(18)8(20)6(19)4-17/h1-2,5-6,8,17-20H,3-4H2,(H3,13,14,15,21,22)/b12-1+/t5-,6+,8-/m0/s1
- InChI Key: PUEQUELBQOQOOV-GJQDMXJLSA-N
- SMILES: O[C@H]([C@@H](CO)O)[C@H](CNC1=C(C(NC(N1)=O)=O)/N=C/C=O)O
Computed Properties
- Exact Mass: 316.10189886g/mol
- Monoisotopic Mass: 316.10189886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 505
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3
- Topological Polar Surface Area: 181Ų
2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | D487050-2.5mg |
2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde |
1610526-17-4 | 2.5mg |
$3215.00 | 2023-05-18 | ||
TRC | D487050-1mg |
2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde |
1610526-17-4 | 1mg |
$1367.00 | 2023-05-18 | ||
TRC | D487050-10mg |
2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde |
1610526-17-4 | 10mg |
$ 9200.00 | 2023-09-07 | ||
TRC | D487050-5mg |
2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde |
1610526-17-4 | 5mg |
$5442.00 | 2023-05-18 |
2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde Related Literature
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Jeffry S. Tang,Benjamin J. Compton,Andrew Marshall,Regan Anderson,Yanyan Li,Hannah van der Woude,Ian F. Hermans,Gavin F. Painter,Olivier Gasser Food Funct. 2020 11 5782
1610526-17-4 (2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde) Related Products
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